Cas no 894494-98-5 (3,3-Dimethyl-1,3-azasilinane)

• Product Name: 3,3-Dimethyl-1,3-azasilinane
• CAS No: 894494-98-5
• MF: C₆H₁₅NSi
• MW: 129.275502443314
• CID: 6382336
• PubChem ID: 69343654
• Update Time: 2025-05-20

3,3-Dimethyl-1,3-azasilinane Chemical and Physical Properties

Names and Identifiers

• 894494-98-5
• 3,3-dimethyl-1,3-azasilinane
• EN300-6733355
• 3,3-Dimethyl-1,3-azasilinane

• Inchi： 1S/C6H15NSi/c1-8(2)5-3-4-7-6-8/h7H,3-6H2,1-2H3
• InChI Key： ZYMLDRLGDMIXKM-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CNCCC1

Computed Properties

• Exact Mass: 129.097376017g/mol
• Monoisotopic Mass: 129.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3,3-Dimethyl-1,3-azasilinane

3,3-Dimethyl-1,3-azasilinane (CAS No: 894494-98-5)

3,3-Dimethyl-1,3-azasilinane, also known by its CAS number 894494-98-5, is a unique organosilicon compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its azasilinane framework, which combines nitrogen and silicon atoms in a ring structure. The presence of two methyl groups at the 3-position of the ring imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 3,3-Dimethyl-1,3-azasilinane involves a multi-step process that typically begins with the reaction of silanes with nitrogen-containing precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the azasilinane ring, which has proven to be a challenging step due to the reactivity of silicon and nitrogen atoms.

In terms of applications, 3,3-Dimethyl-1,3-azasilinane has shown promise in organocatalysis. Its ability to act as a Lewis base makes it an effective catalyst in various nucleophilic substitutions and additions. For instance, studies have demonstrated its utility in promoting the Michael addition reaction, where it facilitates the formation of carbon-carbon bonds with high selectivity. This property is particularly valuable in drug discovery and fine chemical synthesis.

The electronic properties of 894494-98-5 also make it a candidate for use in electronic materials. Recent research has explored its potential as a precursor for silicon-based semiconductors. By incorporating nitrogen into the silicon framework, this compound can modulate the electronic characteristics of materials, potentially leading to improved performance in electronic devices such as transistors and photovoltaic cells.

In addition to its catalytic and electronic applications, 3,3-Dimethyl-1,3-azasilinane has been investigated for its role in polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions offers new avenues for creating functional polymers with tailored properties. These polymers could find applications in areas such as adhesives, coatings, and biodegradable materials.

The study of 894494-98-5 has also contributed to our understanding of silicon-nitrogen bonding chemistry. Recent theoretical studies using computational methods have provided insights into the bonding mechanisms and reactivity patterns of this compound. Such studies are crucial for designing new compounds with enhanced functionalities and stability.

In conclusion, 3,3-Dimethyl-1,3-azasilinane (CAS No: 894494-98-5) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop new chemical processes and functional materials. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.